2-Phenylethylthiourea
Overview
Description
2-Phenylethylthiourea is a chemical compound with the molecular formula C9H12N2S and a molecular weight of 180.27 . It is a powder at room temperature and has a melting point between 136-140°C . The IUPAC name for this compound is N-(2-phenylethyl)thiourea .
Physical And Chemical Properties Analysis
2-Phenylethylthiourea is a powder at room temperature and has a melting point between 136-140°C . Unfortunately, the search results do not provide further details on the physical and chemical properties of 2-Phenylethylthiourea.Scientific Research Applications
- PETU exhibits antibacterial activity against various pathogens. Researchers have investigated its effectiveness in inhibiting bacterial growth, making it a potential candidate for developing new antimicrobial agents .
- Studies have explored PETU’s antioxidant properties. As an antioxidant, it may help protect cells from oxidative stress and prevent damage caused by free radicals .
- PETU has been evaluated for its potential as an anticancer agent. Researchers have investigated its effects on cancer cell lines, aiming to understand its mechanisms of action and potential therapeutic applications .
- Inflammation plays a crucial role in various diseases. PETU has been studied for its anti-inflammatory properties, which could be relevant in conditions such as arthritis, autoimmune disorders, and inflammatory responses .
- PETU has attracted interest in Alzheimer’s disease research. Some studies suggest that it may have neuroprotective effects, potentially impacting cognitive decline and neuronal health .
- Researchers have investigated PETU’s efficacy against Mycobacterium tuberculosis, the causative agent of tuberculosis. Its antitubercular properties make it a subject of interest for drug development .
Antibacterial Properties
Antioxidant Activity
Anticancer Potential
Anti-Inflammatory Effects
Anti-Alzheimer’s Research
Antituberculosis Activity
Safety And Hazards
properties
IUPAC Name |
2-phenylethylthiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2S/c10-9(12)11-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H3,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFVGPHQYOCKLLM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=S)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenylethylthiourea | |
CAS RN |
6815-00-5 |
Source
|
| Record name | (2-phenylethyl)thiourea | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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